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Compound of Interest

Compound Name: 2,5-Dibromo-3-methylpyridine

Cat. No.: B189406

Essential Safety and Handling Guide for 2,5-
Dibromo-3-methylpyridine

This guide provides immediate and essential safety protocols for handling 2,5-Dibromo-3-
methylpyridine, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring personal safety and regulatory
compliance.

Hazard Identification and Classification

2,5-Dibromo-3-methylpyridine is classified as a hazardous substance requiring careful
handling in a controlled laboratory environment.[1] The following tables summarize its hazard
classifications.

GHS Hazard Classification
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Hazard Class Category Signal Word
Acute Toxicity, Oral Category 3 Danger
Skin Irritation Category 2 Warning
Serious Eye Damage/Irritation Category 1/ 2A Danger

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory ]
. Warning
irritation)

Source:[2][3]

Hazard Statements

Code Statement

H301 Toxic if swallowed.[2][3]

H315 Causes skin irritation.[2][3]

H318 Causes serious eye damage.[2][3]
H335 May cause respiratory irritation.[3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.[4] All
handling of 2,5-Dibromo-3-methylpyridine should be conducted in a certified chemical fume

hood.[1][4]
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Body Part Equipment Specification and Purpose

Protects against splashes and

Chemical safety goggles and airborne particles that can
Eyes/Face . .
face shield cause serious eye damage.[2]
[5](6]
Prevents skin contact, which
Chemical-resistant gloves can cause irritation. Ensure full
Ski (e.g., Butyl rubber, Nitrile skin coverage.[1][2][5]
in
rubber) and a fully-buttoned Contaminated clothing should
lab coat be removed immediately and
washed before reuse.[2]
Required if ventilation is
inadequate or for spill cleanup
i NIOSH/MSHA-approved o )
Respiratory to minimize inhalation of dust,

respirator ] ]
which can cause respiratory

tract irritation.[4][6]

Experimental Protocol: Safe Handling Procedure

A strict protocol is essential for the safe handling of 2,5-Dibromo-3-methylpyridine.

[EEN

. Preparation:

Ensure a certified chemical fume hood is operational.[4]

Verify that an eyewash station and safety shower are readily accessible and unobstructed.[4]

[5]

Designate a specific area for handling the compound.

Gather all necessary PPE and handling equipment (e.g., non-sparking tools).[4]

2. Handling:

Wear the appropriate PPE as specified in the table above.
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o Conduct all weighing, transferring, and handling of the compound within the chemical fume
hood to control airborne levels.[4]

e Avoid all personal contact, including inhalation and contact with skin and eyes.[4]

e Use non-sparking tools and methods that minimize dust generation.[4]

o Keep the container tightly closed when not in use.[2]

e Do not eat, drink, or smoke in the handling area.[2]

3. Post-Handling:

e Wash hands and any exposed skin thoroughly with soap and water after handling.[2][5]
o Clean the work area and any equipment used.

o Properly store or dispose of the chemical and any contaminated materials according to the
disposal protocol.

Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure. Seek medical attention
in all cases of exposure.[2]
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Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[2][7]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ] o
clothing and shoes.[5] Seek medical attention if

irritation occurs or persists.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a poison center or

doctor immediately.[2]

Operational Plan: Spill Management

In the event of a spill, follow these steps:
o Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.[2]

o Wear PPE: Don appropriate PPE, including respiratory protection, before re-entering the
area.[2]

o Contain Spill: Use an inert absorbent material such as vermiculite, sand, or earth to contain
the spill.[1]

o Collect Waste: Carefully sweep or vacuum the absorbed material and place it into a sealed,
labeled hazardous waste container for disposal.[1][2]

o Decontaminate: Clean the spill area thoroughly.
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» Dispose: Dispose of the contaminated materials according to the waste disposal protocol.[2]

Disposal Plan: Step-by-Step Waste Disposal
Protocol

2,5-Dibromo-3-methylpyridine and materials contaminated with it are classified as hazardous
waste and must be disposed of accordingly.[1] Consult your institution's environmental health
and safety (EHS) department for specific local regulations.

o Waste Segregation: Collect halogenated organic waste separately from non-halogenated
solvents and other chemical waste.[1]

o Containerization: Use a designated, properly labeled, and leak-proof waste container made
of a compatible material (e.g., glass or high-density polyethylene).[1] The container must
have a tightly sealing cap.

o Labeling: The label should clearly state "Hazardous Waste," the full chemical name "2,5-
Dibromo-3-methylpyridine,” and the associated hazards (e.g., "Toxic," "Irritant”).[1]

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area.[1]

e Disposal: Contact your institution's EHS department to arrange for pickup and disposal by a
licensed hazardous waste disposal company.[1]

Workflow for Handling and Disposal
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Caption: Workflow for safe handling and disposal of 2,5-Dibromo-3-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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